![molecular formula C18H18BrFN2O3S B4397042 N-(4-bromo-2-fluorophenyl)-1-(phenylsulfonyl)-3-piperidinecarboxamide](/img/structure/B4397042.png)
N-(4-bromo-2-fluorophenyl)-1-(phenylsulfonyl)-3-piperidinecarboxamide
Overview
Description
N-(4-bromo-2-fluorophenyl)-1-(phenylsulfonyl)-3-piperidinecarboxamide, also known as BFPPI, is a chemical compound that has been extensively studied for its potential therapeutic applications. BFPPI belongs to the class of piperidinecarboxamide compounds, which have been shown to exhibit a range of biological activities. In
Scientific Research Applications
N-(4-bromo-2-fluorophenyl)-1-(phenylsulfonyl)-3-piperidinecarboxamide has been studied for its potential therapeutic applications in a range of diseases, including cancer, inflammation, and pain. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines. In pain research, this compound has been shown to reduce pain sensitivity by modulating the activity of ion channels.
Mechanism of Action
The mechanism of action of N-(4-bromo-2-fluorophenyl)-1-(phenylsulfonyl)-3-piperidinecarboxamide is not fully understood, but it is believed to involve the modulation of ion channels and enzymes. This compound has been shown to inhibit the activity of voltage-gated sodium channels, which are involved in the generation and propagation of action potentials. This compound has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of pro-inflammatory prostaglandins.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cancer cell growth, reduction of inflammation, and modulation of pain sensitivity. This compound has also been shown to have a low toxicity profile, making it suitable for use in scientific research.
Advantages and Limitations for Lab Experiments
The advantages of using N-(4-bromo-2-fluorophenyl)-1-(phenylsulfonyl)-3-piperidinecarboxamide in lab experiments include its high purity and yield, low toxicity profile, and potential therapeutic applications. However, the limitations of using this compound include its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of N-(4-bromo-2-fluorophenyl)-1-(phenylsulfonyl)-3-piperidinecarboxamide. One direction is to investigate its potential therapeutic applications in other diseases, such as neurodegenerative diseases and cardiovascular diseases. Another direction is to explore its mechanism of action in more detail, including its effects on ion channels and enzymes. Additionally, future studies could investigate the use of this compound in combination with other drugs to enhance its therapeutic effects.
properties
IUPAC Name |
1-(benzenesulfonyl)-N-(4-bromo-2-fluorophenyl)piperidine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18BrFN2O3S/c19-14-8-9-17(16(20)11-14)21-18(23)13-5-4-10-22(12-13)26(24,25)15-6-2-1-3-7-15/h1-3,6-9,11,13H,4-5,10,12H2,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEYVLOSDDQLQTF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)S(=O)(=O)C2=CC=CC=C2)C(=O)NC3=C(C=C(C=C3)Br)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18BrFN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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